2-amino-N'-(2-thienylmethylene)benzohydrazide

• IUPAC Name: 2-amino-N-[(E)-thiophen-2-ylmethylideneamino]benzamide
• InChI: InChI=1S/C12H11N3OS/c13-11-6-2-1-5-10(11)12(16)15-14-8-9-4-3-7-17-9/h1-8H,13H2,(H,15,16)/b14-8+
• InChI Key: PDTTUJLZZIMNIE-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=CC=CS2)N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=CC=CS2)N
• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol

Description

2-amino-N'-(2-thienylmethylene)benzohydrazide, also known as ATB-346, is a novel compound that has shown potential as an anti-inflammatory drug. It was developed as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause serious side effects such as gastrointestinal bleeding and cardiovascular events.

Mechanism of Action

2-amino-N'-(2-thienylmethylene)benzohydrazide works by inhibiting the activity of COX-2, which is responsible for producing prostaglandins, a type of inflammatory mediator. By reducing the production of prostaglandins, 2-amino-N'-(2-thienylmethylene)benzohydrazide can reduce inflammation and pain. Additionally, 2-amino-N'-(2-thienylmethylene)benzohydrazide is converted into a compound called H2S, which has been shown to have anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-N'-(2-thienylmethylene)benzohydrazide is effective at reducing inflammation and pain in animal models of arthritis and colitis. It has also been shown to have a protective effect on the gastrointestinal tract, reducing the risk of ulcers and bleeding. Additionally, 2-amino-N'-(2-thienylmethylene)benzohydrazide has been shown to have a positive effect on glucose metabolism, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-N'-(2-thienylmethylene)benzohydrazide is its safety profile compared to NSAIDs. It has been shown to have a lower risk of gastrointestinal bleeding and cardiovascular events. Additionally, its prodrug nature allows it to selectively target inflamed tissues, reducing the risk of side effects. However, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-amino-N'-(2-thienylmethylene)benzohydrazide. One area of interest is its potential as a treatment for chronic pain. It has also been shown to have a positive effect on glucose metabolism, making it a potential treatment for diabetes. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Overall, 2-amino-N'-(2-thienylmethylene)benzohydrazide shows promise as a safer alternative to NSAIDs for the treatment of inflammation and pain.

Scientific Research Applications

2-amino-N'-(2-thienylmethylene)benzohydrazide has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-amino-N'-(2-thienylmethylene)benzohydrazide is also a prodrug, meaning that it is converted into its active form within the body. This allows it to selectively target inflamed tissues, reducing the risk of side effects.